Cas no 24605-25-2 (2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-
• CAS No: 24605-25-2
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 273945
• PubChem ID: 324783
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-
• 2-chloro-3,5-dimethoxycyclohexa-2,5-diene-1,4-dione
• SCHEMBL4463980
• DTXSID00315025
• 24605-25-2
• NSC291283
• NSC-291283

• Inchi： 1S/C8H7ClO4/c1-12-5-3-4(10)6(9)8(13-2)7(5)11/h3H,1-2H3
• InChI Key： DOUBTHUXZIOSDR-UHFFFAOYSA-N
• SMILES： ClC1C(C=C(C(C=1OC)=O)OC)=O

Computed Properties

• Exact Mass: 202.00331
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones